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Compound of Interest

Compound Name: Methanol-d3

Cat. No.: B056482

Essential Safety and Handling Guide for
Methanol-d3

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory chemicals is paramount. This guide provides immediate, essential safety and
logistical information for the use of Methanol-d3 (CAS No. 1849-29-2), a deuterated solvent
commonly used in nuclear magnetic resonance (NMR) spectroscopy and as a source of
deuterium in synthetic chemistry.[1] Adherence to these procedures is critical due to the
chemical's flammability and toxicity.

Personal Protective Equipment (PPE)

When handling Methanol-d3, a comprehensive approach to personal protection is necessary
to minimize exposure through inhalation, skin contact, or eye contact. The following personal
protective equipment is required:

o Eye and Face Protection: Always wear safety glasses with side shields or chemical splash
goggles.[2] A face shield may be necessary for operations with a higher risk of splashing.[2]
All eye and face protection must be approved under appropriate government standards such
as NIOSH (US) or EN 166 (EV).[2]

e Hand Protection: Chemical-resistant gloves are mandatory.[3] Nitrile gloves are commonly
recommended for splash protection.[3][4][5] For prolonged or immersive contact, butyl
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rubber gloves are a suitable option. It is crucial to inspect gloves for any signs of degradation
before use and to practice proper glove removal technique to avoid skin contamination.[2][3]

» Respiratory Protection: Work with Methanol-d3 should be conducted in a well-ventilated
area, preferably within a chemical fume hood.[3][6][7] If ventilation is inadequate or if
exposure limits are likely to be exceeded, a NIOSH-approved respirator is required.[3] For
high concentrations, a supplied-air respirator (SAR) or a self-contained breathing apparatus
(SCBA) is recommended.[8]

o Skin and Body Protection: A lab coat must be worn and fully buttoned to protect against skin
exposure.[3] In situations with a higher risk of splashing, full chemical protective clothing may
be necessary.[6][7]

Quantitative Exposure Limits and Physical
Properties

The following table summarizes key quantitative data for Methanol-d3, which are analogous to
those for non-deuterated methanol.

Parameter Value Reference
OSHA PEL (TWA) 200 ppm (260 mg/m3) [9][10]
NIOSH REL (TWA) 200 ppm (260 mg/m3) [9]

NIOSH REL (STEL) 250 ppm (325 mg/m3) 9]

Flash Point 52°F (11°C) [9]
Flammable Limits in Air 6.0% - 36% by volume [9]

Vapor Density 0.79 (Air=1) [9]

OSHA PEL (Permissible Exposure Limit), TWA (Time-Weighted Average), NIOSH REL
(Recommended Exposure Limit), STEL (Short-Term Exposure Limit)

Operational and Disposal Plans

Handling and Storage:
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e Always handle Methanol-d3 within a chemical fume hood to minimize inhalation exposure.

[3]
o Keep containers tightly closed when not in use.[6][7]

e Store in a cool, dry, well-ventilated area away from sources of ignition, heat, and direct
sunlight.[2][6][7]

e Ground and bond containers and receiving equipment to prevent static discharge.[11]
e Use only non-sparking tools and explosion-proof equipment.[11]

Disposal Plan:

e Methanol-d3 and its containers must be disposed of as hazardous waste.[6]

e Never pour Methanol-d3 down the drain or into the soil.[12]

o Collect waste in properly sealed and labeled containers.[12]

o Contact a certified hazardous waste disposal company for proper disposal in accordance
with local, regional, and national regulations.[12]

Emergency First Aid Procedures

 In case of skin contact: Immediately flush the skin with plenty of water for at least 15 minutes
while removing contaminated clothing.[3]

 In case of eye contact: Immediately rinse the eyes with copious amounts of water for at least
15 minutes, holding the eyelids open.[11] Seek immediate medical attention.[13]

« If inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.

 If swallowed: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[11]

Experimental Protocol Workflow
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The following diagram outlines the standard workflow for safely handling Methanol-d3 in a
laboratory setting, from preparation to disposal.

Safe Handling Workflow for Methanol-d3
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Click to download full resolution via product page

Caption: A flowchart illustrating the key procedural steps for the safe handling of Methanol-d3
in a laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b056482?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

